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Compound of Interest

Compound Name: Rauvovertine A

Cat. No.: B15587104 Get Quote

Rauvovertine A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the currently available information on

Rauvovertine A, an alkaloid isolated from the stems of Rauvolfia verticillata. While initial

reports suggest potential anti-tumor activity, a comprehensive review of publicly accessible

scientific literature does not currently provide in-depth experimental data to substantiate these

claims. This document compiles the confirmed chemical identifiers for Rauvovertine A and

addresses the absence of detailed biological and mechanistic data.

Chemical Identification
A clear identification of a compound is the foundation of all further research. The structural and

registration details for Rauvovertine A are provided below.

Identifier Value Source

IUPAC Name

19-methyl-18-oxa-1,11-

diazahexacyclo[11.8.0.02,16.0

4,12.05,10.015,20]henicosa-

4(12),5,7,9-tetraene-17,21-diol

[1]

CAS Number 2055073-75-9 [1][2]
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Rouvovertine A is described as an alkaloid with potential anti-tumor properties.[1] However, a

thorough search of scientific databases has not yielded specific studies that provide

quantitative data on its biological activity, such as IC50 values against cancer cell lines.

One study on newly isolated indole alkaloids, named rauverines A-G, from the leaves and twigs

of Rauvolfia verticillata, reported that none of these compounds exhibited cytotoxicity against

five human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW480).[3] It is

important to note that while the names are similar, it is not confirmed if Rauvovertine A is one

of the tested "rauverines."

Research on extracts from the Rauvolfia genus, such as Rauvolfia vomitoria and Rauvolfia

tetraphylla, has demonstrated anti-tumor activities. These studies suggest that various

alkaloids within these plants may contribute to these effects, often through the induction of

apoptosis. However, these findings are not specific to Rauvovertine A.

Due to the lack of specific research publications on the biological evaluation of Rauvovertine
A, this guide cannot provide the following as requested:

Quantitative Data Tables: No verifiable quantitative data from experimental studies on

Rauvovertine A is publicly available.

Detailed Experimental Protocols: Without access to primary research, a description of the

methodologies used to assess Rauvovertine A is not possible.

Signaling Pathway Diagrams: Information on the mechanism of action and any associated

signaling pathways for Rauvovertine A has not been published.

Logical Relationship: Current State of Research
The following diagram illustrates the current gap in the scientific literature regarding

Rauvovertine A.
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Rauvovertine A
IUPAC: 19-methyl-18-oxa-1,11-diazahexacyclo[...]

CAS: 2055073-75-9

Isolated from
Rauvolfia verticillata

General Claim:
Anti-Tumor Activity

Source of Claim

Published Scientific Evidence?

Requires Validation
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Current knowledge gap for Rauvovertine A.

Conclusion
While Rauvovertine A has been identified and is commercially available, there is a significant

lack of peer-reviewed scientific literature detailing its biological activity and mechanism of

action. The assertion of its anti-tumor properties appears to be based on preliminary or

unpublished data. For researchers and drug development professionals, this highlights an

opportunity for further investigation to validate these claims and explore the therapeutic

potential of this natural product. Future studies are necessary to determine its efficacy,
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delineate any relevant signaling pathways, and establish a foundation for potential clinical

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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